4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol

• IUPAC Name: 4-methoxy-2-[(4-phenylpiperazin-1-yl)methyl]phenol
• InChI: InChI=1S/C18H22N2O2/c1-22-17-7-8-18(21)15(13-17)14-19-9-11-20(12-10-19)16-5-3-2-4-6-16/h2-8,13,21H,9-12,14H2,1H3
• InChI Key: AMLQZZBLFDQKKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol, also known as MPMP, is a synthetic compound that belongs to the family of phenols. It is widely used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol acts as a selective dopamine D4 receptor antagonist. It binds to the receptor and blocks the action of dopamine, which is a neurotransmitter that is involved in various physiological processes, including mood, movement, and reward.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the prefrontal cortex, which is a brain region that is involved in executive functions such as decision-making, planning, and working memory. It has also been shown to decrease the release of dopamine in the striatum, which is a brain region that is involved in reward processing and motor control.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol in lab experiments is its high selectivity for the dopamine D4 receptor. This allows researchers to study the role of this receptor in various physiological and pathological conditions. However, the main limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental paradigms.

Future Directions

For the use of 4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol include studying its role in psychiatric disorders and developing more water-soluble analogs for easier administration in experimental paradigms.

Synthesis Methods

4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol can be synthesized by reacting 4-methoxyphenol with 4-phenylpiperazine and formaldehyde in the presence of a catalyst. The reaction yields this compound as a white crystalline solid with a melting point of 179-181°C.

Scientific Research Applications

4-methoxy-2-[(4-phenyl-1-piperazinyl)methyl]phenol is widely used in scientific research as a tool to study the function of various receptors in the brain. It has been shown to have a high affinity for the dopamine D4 receptor, and as such, it is used to study the role of this receptor in various physiological and pathological conditions.